Cas no 46007-12-9 (2-(1H-indol-7-yl)ethan-1-amine)

2-(1H-indol-7-yl)ethan-1-amine structure
46007-12-9 structure
Product Name:2-(1H-indol-7-yl)ethan-1-amine
CAS No:46007-12-9
MF:C10H12N2
MW:160.215682029724
CID:1517181
PubChem ID:55254757
Update Time:2025-11-04

2-(1H-indol-7-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-7-yl)ethanamine
    • 2-indol-7-yl-ethylamine
    • 7-<2,4-Dichlor-phenyl>-purin
    • 7-<2-Amino-ethyl>indol
    • 46007-12-9
    • EN300-139142
    • SCHEMBL1253323
    • 2-(1H-indol-7-yl)ethan-1-amine
    • AKOS006291164
    • CHEMBL4575748
    • Inchi: 1S/C10H12N2/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3,5,7,12H,4,6,11H2
    • InChI Key: JRWUXZQPAULKLR-UHFFFAOYSA-N
    • SMILES: N1C=CC2=CC=CC(CCN)=C12

Computed Properties

  • Exact Mass: 160.10000
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.81000
  • LogP: 2.36940

2-(1H-indol-7-yl)ethan-1-amine Pricemore >>

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